N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide
• InChI: InChI=1S/C17H19NO4/c1-11-9-12(5-7-15(11)21-3)17(19)18-14-10-13(20-2)6-8-16(14)22-4/h5-10H,1-4H3,(H,18,19)
• InChI Key: KYHHEBNHPLSYNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=C(C=CC(=C2)OC)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide, also known as DOM, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in 1963 by Alexander Shulgin, who is known for his work in the field of psychoactive compounds. DOM is a potent hallucinogen and has been used in scientific research to study the mechanisms of action of hallucinogens and their effects on the brain.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide involves the activation of the serotonin 5-HT2A receptor. This receptor is found in high concentrations in the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory. Activation of the 5-HT2A receptor by N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide leads to an increase in glutamate release, which in turn activates other receptors and leads to changes in brain activity.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has been found to induce a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiratory rate. Studies have also found that N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide can induce changes in brain activity and alter perception, mood, and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide in lab experiments is that it is a potent hallucinogen that can induce profound changes in perception and cognition. This makes it a useful tool for studying the mechanisms of action of hallucinogens and their effects on the brain. However, one limitation of using N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide in lab experiments is that it is a controlled substance that requires specialized equipment and expertise to synthesize and handle safely.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide and other hallucinogens. One area of research is the development of new compounds that are safer and more effective than existing hallucinogens. Another area of research is the use of hallucinogens in the treatment of mental health disorders such as depression and anxiety. Finally, research on the long-term effects of hallucinogen use is needed to better understand the risks and benefits of these compounds.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide has been used in scientific research to study the mechanisms of action of hallucinogens and their effects on the brain. It has been found to activate the serotonin 5-HT2A receptor, which is believed to be responsible for the hallucinogenic effects of the compound. Studies have also shown that N-(2,5-dimethoxyphenyl)-4-methoxy-3-methylbenzamide can induce changes in brain activity and alter perception, mood, and cognition.